Cas no 1805137-18-1 (Ethyl 5-bromo-3-chloro-2-cyanophenylacetate)

• Product Name: Ethyl 5-bromo-3-chloro-2-cyanophenylacetate
• CAS No: 1805137-18-1
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4945956
• Update Time: 2025-08-05

Ethyl 5-bromo-3-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-chloro-2-cyanophenylacetate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)4-7-3-8(12)5-10(13)9(7)6-14/h3,5H,2,4H2,1H3
• InChI Key： HYZCXBZRFORXTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C=1)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-3-chloro-2-cyanophenylacetate

Ethyl 5-bromo-3-chloro-2-cyanophenylacetate: A Comprehensive Overview

Ethyl 5-bromo-3-chloro-2-cyanophenylacetate, with the CAS number 1805137-18-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, chlorine, and cyano groups, along with an ethoxyacetyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of chemical synthesis and material science.

The synthesis of Ethyl 5-bromo-3-chloro-2-cyanophenylacetate involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation. These advancements not only improve the efficiency of the synthesis process but also pave the way for large-scale production, which is crucial for industrial applications.

One of the most notable applications of Ethyl 5-bromo-3-chloro-2-cyanophenylacetate is in the field of drug discovery. The compound serves as a valuable intermediate in the synthesis of various bioactive molecules. Its ability to undergo multiple types of reactions, such as nucleophilic substitution and elimination, makes it a valuable building block in medicinal chemistry. Recent research has highlighted its role in the development of potential anticancer agents, where its structural features contribute to selective binding and activity against specific cellular targets.

In addition to its role in drug discovery, Ethyl 5-bromo-3-chloro-2-cyanophenylacetate has also found applications in polymer chemistry. The compound's functional groups allow for the formation of cross-linked polymers with unique mechanical and thermal properties. These polymers have potential uses in advanced materials, such as high-performance adhesives and composites. Ongoing studies are exploring the extent to which these materials can be tailored for specific applications through controlled polymerization techniques.

The environmental impact and safety profile of Ethyl 5-bromo-3-chloro-2-cyanophenylacetate are critical considerations for its use. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, providing valuable insights into its safe handling and disposal. These studies emphasize the importance of adhering to established safety protocols when working with this compound to minimize risks associated with exposure.

Looking ahead, Ethyl 5-bromo-3-chloro-2-cyanophenylacetate is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a chemical building block, combined with ongoing advancements in synthetic methodologies, positions it as a key compound in the development of novel materials and therapeutic agents.